2-(13-Methyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)benzoic acid
2-(13-Methyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
896079-94-0
VCID:
VC0360142
InChI:
InChI=1S/C19H16N4O2S/c1-10-6-7-13-14(8-10)26-18-15(13)17-21-16(22-23(17)9-20-18)11-4-2-3-5-12(11)19(24)25/h2-5,9-10H,6-8H2,1H3,(H,24,25)
SMILES:
CC1CCC2=C(C1)SC3=C2C4=NC(=NN4C=N3)C5=CC=CC=C5C(=O)O
Molecular Formula:
C19H16N4O2S
Molecular Weight:
364.4g/mol
2-(13-Methyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)benzoic acid
CAS No.: 896079-94-0
Main Products
VCID: VC0360142
Molecular Formula: C19H16N4O2S
Molecular Weight: 364.4g/mol
![2-(13-Methyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)benzoic acid - 896079-94-0](/images/no_structure.jpg)
| CAS No. | 896079-94-0 |
|---|---|
| Product Name | 2-(13-Methyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)benzoic acid |
| Molecular Formula | C19H16N4O2S |
| Molecular Weight | 364.4g/mol |
| IUPAC Name | 2-(13-methyl-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)benzoic acid |
| Standard InChI | InChI=1S/C19H16N4O2S/c1-10-6-7-13-14(8-10)26-18-15(13)17-21-16(22-23(17)9-20-18)11-4-2-3-5-12(11)19(24)25/h2-5,9-10H,6-8H2,1H3,(H,24,25) |
| Standard InChIKey | RTLMQSNSBGWVRA-UHFFFAOYSA-N |
| SMILES | CC1CCC2=C(C1)SC3=C2C4=NC(=NN4C=N3)C5=CC=CC=C5C(=O)O |
| Canonical SMILES | CC1CCC2=C(C1)SC3=C2C4=NC(=NN4C=N3)C5=CC=CC=C5C(=O)O |
| PubChem Compound | 4860118 |
| Last Modified | Nov 11 2021 |
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